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Abstract
These application notes provide a comprehensive overview of the long-term effects of

TM38837, a peripherally restricted cannabinoid 1 (CB1) receptor inverse agonist, in a diet-

induced obesity (DIO) mouse model. The data presented herein demonstrates the potential of

TM38837 as a therapeutic agent for obesity and related metabolic disorders, without the

central nervous system side effects associated with first-generation CB1 receptor antagonists.

Detailed protocols for inducing obesity in mice and for the long-term administration and

analysis of TM38837 are provided to facilitate further research and development.

Introduction
Obesity is a global health crisis associated with a cluster of metabolic abnormalities, including

insulin resistance, type 2 diabetes, and non-alcoholic fatty liver disease. The endocannabinoid

system, particularly the CB1 receptor, plays a crucial role in regulating energy balance, and its
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overactivation is implicated in the pathophysiology of obesity. While first-generation CB1

receptor antagonists like rimonabant were effective in promoting weight loss, their clinical use

was halted due to severe psychiatric side effects.

TM38837 is a second-generation, peripherally restricted CB1 receptor inverse agonist

designed to circumvent these central nervous system liabilities. By selectively targeting

peripheral CB1 receptors, particularly in the liver, TM38837 offers a promising therapeutic

strategy for treating metabolic diseases. This document summarizes the key findings from a

long-term preclinical study and provides detailed methodologies for replication and further

investigation.

Data Presentation
The following tables summarize the quantitative data from a 5-week study of TM38837
treatment in diet-induced obese (DIO) mice.

Table 1: Body Weight Change in DIO Mice Treated with TM38837 for 5 Weeks

Treatment Group
Initial Body Weight
(g, Mean ± SEM)

Final Body Weight
(g, Mean ± SEM)

Body Weight
Change (%)

Vehicle 45.2 ± 0.8 48.5 ± 1.2 +7.3%

TM38837 (10 mg/kg) 45.5 ± 0.7 35.5 ± 0.9 -22.0%

Rimonabant (10

mg/kg)
45.3 ± 0.8 36.2 ± 1.0 -20.1%

Data extracted from graphical representations in a key preclinical study.

Table 2: Average Daily Food Intake in DIO Mice During 5 Weeks of Treatment
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Treatment
Group

Week 1 (
g/day ,
Mean ±
SEM)

Week 2 (
g/day ,
Mean ±
SEM)

Week 3 (
g/day ,
Mean ±
SEM)

Week 4 (
g/day ,
Mean ±
SEM)

Week 5 (
g/day ,
Mean ±
SEM)

Vehicle 3.2 ± 0.2 3.1 ± 0.2 3.0 ± 0.1 3.1 ± 0.2 3.0 ± 0.1

TM38837 (10

mg/kg)
2.1 ± 0.3 2.4 ± 0.2 2.5 ± 0.2 2.6 ± 0.1 2.7 ± 0.2

Rimonabant

(10 mg/kg)
2.2 ± 0.2 2.5 ± 0.3 2.6 ± 0.2 2.7 ± 0.2 2.8 ± 0.1

Data extracted from graphical representations in a key preclinical study.

Table 3: Plasma Parameters in DIO Mice After 5 Weeks of TM38837 Treatment[1]

Parameter
Vehicle (Mean ±
SEM)

TM38837 (10
mg/kg, Mean ±
SEM)

Rimonabant (10
mg/kg, Mean ±
SEM)

Glucose (mg/dL) 185 ± 12 135 ± 10 140 ± 11

Insulin (ng/mL) 4.8 ± 0.6 2.1 ± 0.4 2.3 ± 0.5

Adiponectin (µg/mL) 8.2 ± 0.7 12.5 ± 1.1 11.8 ± 1.0

Leptin (ng/mL) 35.1 ± 3.2 15.4 ± 2.1 16.8 ± 2.5

Triglycerides (mg/dL) 150 ± 15 95 ± 12 102 ± 14

*p < 0.05 compared to Vehicle. Data are shown as adjusted means ± SEM, n = 10 animals.[1]

Experimental Protocols
Diet-Induced Obesity (DIO) Mouse Model
Objective: To induce an obese and metabolically impaired phenotype in mice that mimics

human obesity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b611399/docs?utm_src=pdf-body#long-term-tm38837-treatment-in-chronic-disease-models-application-notes-and-protocols
https://www.researchgate.net/figure/Plasma-parameters-for-diet-induced-obese-DIO-mice-after-5weeks-treatment-with_fig6_381484185
https://www.researchgate.net/figure/Plasma-parameters-for-diet-induced-obese-DIO-mice-after-5weeks-treatment-with_fig6_381484185
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Male C57BL/6J mice (6-8 weeks old)

High-Fat Diet (HFD; e.g., 60% kcal from fat)

Standard chow diet (Control)

Animal caging with enrichment

Weighing scale

Protocol:

Acclimatize mice to the animal facility for at least one week upon arrival.

Randomize mice into two groups: Control and High-Fat Diet.

House mice individually or in small groups (2-3 per cage).

Provide the respective diets and water ad libitum.

Monitor body weight and food intake weekly for 12-16 weeks.

Mice on the HFD are considered obese when their body weight is significantly higher

(typically >20%) than the control group and they exhibit metabolic dysregulation (e.g.,

hyperglycemia, hyperinsulinemia).

Long-Term TM38837 Administration and Monitoring
Objective: To evaluate the chronic efficacy of TM38837 on body weight, food intake, and

metabolic parameters in DIO mice.

Materials:

Diet-induced obese mice

TM38837
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Vehicle (e.g., 0.1% Tween 80 and 1% hydroxypropyl methylcellulose in sterile water)[2]

Oral gavage needles

Equipment for blood collection (e.g., tail vein or retro-orbital)

Biochemical assay kits (for glucose, insulin, lipids, etc.)

Protocol:

Once mice have developed the DIO phenotype, randomize them into treatment groups (e.g.,

Vehicle, TM38837 at various doses).

Prepare the TM38837 formulation by suspending the compound in the chosen vehicle.

Administer TM38837 or vehicle daily via oral gavage at a consistent time each day for the

duration of the study (e.g., 5 weeks).[3]

Monitor and record body weight and food intake daily or weekly.

At the end of the treatment period, collect terminal blood samples for analysis of plasma

parameters.

Perform a terminal necropsy to collect tissues of interest (e.g., liver, adipose tissue) for

further analysis (e.g., histology, gene expression).
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Caption: Proposed mechanism of TM38837 action in hepatocytes.
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Caption: Experimental workflow for long-term TM38837 study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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